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Compound of Interest

Compound Name: Dicyclohexyl phthalate-d4

Cat. No.: B113682

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicyclohexyl phthalate-d4 (DCHP-d4) is the deuterated analog of Dicyclohexyl phthalate
(DCHP), a plasticizer used in a variety of consumer products.[1] Due to growing concerns over
the potential endocrine-disrupting effects of phthalates, there is a need for accurate and
sensitive analytical methods to monitor their presence in various matrices.[2] DCHP-d4 serves
as an invaluable internal standard for quantitative analysis by isotope dilution mass
spectrometry.[2][3] Its chemical and physical properties are nearly identical to its non-
deuterated counterpart, allowing it to mimic the behavior of the analyte during sample
preparation and analysis, thus correcting for matrix effects and variations in instrument
response.[3] This technical guide provides a comprehensive overview of DCHP-d4, including
its chemical properties, synthesis, analytical applications, and known biological interactions.

Chemical and Physical Properties

Dicyclohexyl phthalate-d4 is a white to off-white solid.[4] Key chemical and physical
properties are summarized in the table below.
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Property

Value

Reference

Chemical Name

Dicyclohexyl 3,4,5,6-
tetradeuteriobenzene-1,2-

dicarboxylate

[4]

Phthalic acid, bis-cyclohexyl

Synonyms ester D4; DCHP-d4 3
CAS Number 358731-25-6 [4]
Molecular Formula C20H22D404 [4]
Molecular Weight 334.44 g/mol [4]
Appearance White to Off-White Solid [4]
Purity (HPLC) 100.00% (at 210 nm) [4]

Isotopic Purity

>95% by NMR

[4]

Solubility

Dichloromethane (Slightly)

[4]

Long Term Storage

4°C

[4]

Synthesis of Dicyclohexyl Phthalate-d4

The synthesis of Dicyclohexyl phthalate-d4 typically involves a two-step process: the

synthesis of deuterated phthalic anhydride followed by its esterification with cyclohexanol.

Experimental Protocol: Synthesis of Deuterated Phthalic

Anhydride (Phthalic Anhydride-d4)

This protocol is a general method for the synthesis of deuterated phthalic anhydride via the

oxidation of deuterated o-xylene.[5]

Materials:

e 0-Xylene-d10

e Vanadium pentoxide (V20s) catalyst
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» Oxygen or air

» High-boiling inert solvent (optional, for purification)

Procedure:

In a reactor equipped for vapor-phase oxidation with temperature control, a gas inlet, and a
condenser, heat the o-xylene-d10.

o Pass a stream of oxygen or air through the heated deuterated o-xylene in the presence of
the vanadium pentoxide catalyst.

e Maintain the reaction temperature in the range of 350-450 °C.
o Collect the resulting deuterated phthalic anhydride by desublimation.

 Alternatively, the crude product can be dissolved in a suitable high-boiling inert solvent and
purified by recrystallization.

» Confirm the purity of the final product using melting point analysis and spectroscopic
methods such as IR, NMR, and Mass Spectrometry.

Experimental Protocol: Esterification to Dicyclohexyl
Phthalate-d4

This protocol describes the esterification of the synthesized deuterated phthalic anhydride with
cyclohexanol.[5]

Materials:

Deuterated phthalic anhydride (1.0 equivalent)

Cyclohexanol (2.2 equivalents)

Toluene

Sulfuric acid or p-toluenesulfonic acid (catalytic amount, e.g., 0.5-1.0 mol%)
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Saturated sodium bicarbonate solution
Brine
Anhydrous sodium sulfate

Silica gel (for column chromatography)

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
the deuterated phthalic anhydride, cyclohexanol, and toluene.

Add a catalytic amount of sulfuric acid or p-toluenesulfonic acid.

Heat the reaction mixture to reflux. Water formed during the reaction will be removed
azeotropically and collected in the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is
complete when the theoretical amount of water is collected.

Cool the reaction mixture to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate and filter.
Remove the toluene under reduced pressure using a rotary evaporator.

Purify the crude DCHP-d4 by vacuum distillation or column chromatography on silica gel.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Synthesis of Deuterated Phthalic Anhydride
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Synthesis workflow for Dicyclohexyl phthalate-d4.

Analytical Applications

Dicyclohexyl phthalate-d4 is primarily used as an internal standard in analytical methods for
the quantification of phthalates in various matrices, including water, food, and environmental
samples.[2][3] Isotope dilution mass spectrometry is the preferred technique, offering high
accuracy and precision by correcting for analyte losses during sample preparation and
instrumental analysis.[2]

Experimental Protocol: Analysis of Phthalates in Water
by LC-MS/MS

This protocol provides a general procedure for the determination of phthalates in water
samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with DCHP-d4
as an internal standard. This method is adapted from established protocols for phthalate
analysis.[6]

Materials and Reagents:

» Dicyclohexyl phthalate-d4 (internal standard stock solution)

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b113682?utm_src=pdf-body-img
https://www.benchchem.com/product/b113682?utm_src=pdf-body
https://www.benchchem.com/product/b113682?utm_src=pdf-body
https://www.oiv.int/standards/annex-a-methods-of-analysis-of-wines-and-musts/section-3-chemical-analysis/section-3-2-non-organic-compounds/section-3-2-3-other-non-organic-compounds/method-of-determination-of-phthalates-by-gas-chromatography-/-mass-spectrometry-in-wine
https://pmc.ncbi.nlm.nih.gov/articles/PMC8634903/
https://www.oiv.int/standards/annex-a-methods-of-analysis-of-wines-and-musts/section-3-chemical-analysis/section-3-2-non-organic-compounds/section-3-2-3-other-non-organic-compounds/method-of-determination-of-phthalates-by-gas-chromatography-/-mass-spectrometry-in-wine
https://www.researchgate.net/publication/356698634_Effects_of_Dicyclohexyl_Phthalate_Exposure_on_PXR_Activation_and_Lipid_Homeostasis_in_Mice
https://www.benchchem.com/product/b113682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Phthalate standards mix (for calibration curve)

Methanol (LC-MS grade)

Water (LC-MS grade)

Ammonium acetate

Solid Phase Extraction (SPE) cartridges (e.g., C18)
Instrumentation:

e Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an
Electrospray lonization (ESI) source.

e Analytical column (e.g., Phenomenex Kinetex C18, 100 x 4.6 mm, 2.6 um).[6]
Procedure:
o Sample Preparation (Solid Phase Extraction):

o Spike a known volume of the water sample (e.g., 100 mL) with a known amount of DCHP-
d4 internal standard solution.

o Condition the SPE cartridge with methanol followed by water.
o Load the spiked water sample onto the SPE cartridge.

o Wash the cartridge with a low percentage of organic solvent in water to remove
interferences.

o Elute the phthalates and the internal standard with an appropriate organic solvent (e.g.,
methanol or acetonitrile).

o Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a
known volume of the initial mobile phase.

e LC-MS/MS Analysis:
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o LC Conditions:

= Mobile Phase A: Water with 10 mM ammonium acetate

= Mobile Phase B: Methanol

» Gradient: A typical gradient starts with a higher percentage of mobile phase A and
gradually increases the percentage of mobile phase B over a run time of approximately
10-15 minutes.

= Flow Rate: 0.5 mL/min

Injection Volume: 5-10 pL

o MS/MS Conditions (Multiple Reaction Monitoring - MRM):

= |onization Mode: Positive Electrospray lonization (ESI+)

= Monitor the specific precursor-to-product ion transitions for each phthalate and for
DCHP-d4.

Analyte Precursor lon (m/z) Productlon 1 (m/z) Productlon 2 (m/z)

Dicyclohexyl phthalate

331.2 167.1 249.2
(DCHP)
Dicyclohexyl
phthalate-d4 (DCHP- 335.2 171.1 253.2
d4)
Other Phthalates Analyte-specific Analyte-specific Analyte-specific

e Quantification:

o Generate a calibration curve by plotting the ratio of the peak area of each phthalate
standard to the peak area of the DCHP-d4 internal standard against the concentration of
the phthalate standard.
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o Determine the concentration of each phthalate in the sample by using the peak area ratio
of the analyte to the internal standard and the calibration curve.

Water Sample

Spike with DCHP-d4

'

Solid Phase Extraction (SPE)

'

Elution

'

Concentration

Data Analysis

Quantification
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Analytical workflow for phthalate analysis using DCHP-d4.
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Metabolism and Biological Pathways

The metabolism of Dicyclohexyl phthalate primarily occurs through hydrolysis to its monoester,
monocyclohexyl phthalate (MCHP).[7] This conversion is a critical step in its biological activity.
Recent studies have elucidated the role of DCHP in activating the Pregnane X Receptor (PXR),
a key nuclear receptor involved in xenobiotic metabolism and lipid homeostasis.[4]

DCHP-Mediated Activation of the Pregnane X Receptor
(PXR) Pathway

DCHP has been identified as a potent agonist of PXR.[4] The activation of PXR by DCHP
initiates a signaling cascade that leads to increased expression of genes involved in
lipogenesis and ceramide synthesis. This can result in elevated plasma cholesterol and
ceramide levels.[4]

The proposed signaling pathway is as follows:

DCHP Binding and PXR Activation: DCHP enters the cell and binds to the ligand-binding
domain of the Pregnane X Receptor (PXR).

» PXR Heterodimerization: The DCHP-PXR complex forms a heterodimer with the Retinoid X
Receptor (RXR).

e Nuclear Translocation and DNA Binding: The PXR:RXR heterodimer translocates to the
nucleus and binds to PXR response elements (PXRES) in the promoter regions of target
genes.

o Gene Transcription: This binding event recruits coactivators and initiates the transcription of
target genes.

 Increased Lipogenesis and Ceramide Synthesis: The target genes include those encoding
for enzymes involved in the synthesis of cholesterol and ceramides.

o Physiological Effect: The increased synthesis leads to higher circulating levels of cholesterol
and ceramides, which have been associated with an increased risk of cardiovascular
disease.[4]
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DCHP-mediated PXR activation pathway.
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Mass Spectral Fragmentation

Understanding the mass spectral fragmentation of Dicyclohexyl phthalate-d4 is crucial for its
identification and quantification. The primary fragmentation pathway for DCHP involves the loss
of one of the cyclohexyl groups.

lon Description m/z (DCHP) m/z (DCHP-d4)
[M+H]* 331.2 335.2
[M+H - CeH10]* (Loss of

249.2 253.2
cyclohexene)
[Phthalic Anhydride + H]* 149.1 153.1
[Protonated Phthalic Acid]* 167.1 1711

Note: The exact m/z values may vary slightly depending on the instrument and ionization
conditions.

Conclusion

Dicyclohexyl phthalate-d4 is an essential tool for researchers and scientists in the fields of
analytical chemistry, toxicology, and drug development. Its use as an internal standard enables
the accurate and reliable quantification of phthalates in a wide range of samples. This technical
guide has provided a detailed overview of its properties, synthesis, analytical applications, and
its interaction with biological pathways. The provided experimental protocols and diagrams
serve as a valuable resource for professionals working with this important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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